Cas no 1218569-52-8 (N-(5-methylhexan-2-yl)-1,3-thiazolidine-4-carboxamide)

• Product Name: N-(5-methylhexan-2-yl)-1,3-thiazolidine-4-carboxamide
• CAS No: 1218569-52-8
• MF: C₁₁H₂₂N₂OS
• MW: 230.370181560516
• CID: 4578572
• Update Time: 2023-08-10

N-(5-methylhexan-2-yl)-1,3-thiazolidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methylhexan-2-yl)-1,3-thiazolidine-4-carboxamide
• Z927408078

• Inchi： 1S/C11H22N2OS/c1-8(2)4-5-9(3)13-11(14)10-6-15-7-12-10/h8-10,12H,4-7H2,1-3H3,(H,13,14)
• SMILES： S1CNC(C1)C(NC(C)CCC(C)C)=O

Computed Properties

• Exact Mass: 230.145
• Monoisotopic Mass: 230.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 77-79 °C
• Boiling Point: 414.9±40.0 °C at 760 mmHg
• Flash Point: 204.7±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(5-methylhexan-2-yl)-1,3-thiazolidine-4-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives